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A Technical Guide to the Fundamental Properties of Lithium Tetrahydroborate (LiBH₄)

Introduction
Lithium tetrahydroborate, also known as lithium borohydride (LiBH₄), is a powerful and

versatile inorganic reducing agent with significant applications in organic synthesis, materials

science, and as a high-capacity hydrogen storage material.[1] As a member of the complex

hydride family, it is stronger than sodium borohydride yet generally safer to handle than lithium

aluminum hydride, occupying a crucial niche in chemical reactivity.[2][3] Its low molecular

weight and high hydrogen content (18.5 wt%) make it a subject of intense research for energy

applications.[4][5]

This technical guide provides an in-depth overview of the fundamental chemical, physical, and

reactive properties of LiBH₄. It is intended for researchers, chemists, and materials scientists

who require detailed, quantitative data and standardized protocols for its use.

Core Chemical and Physical Properties
Lithium tetrahydroborate is a white to grayish, hygroscopic crystalline solid that is highly

sensitive to moisture.[1][6] It must be stored and handled under a dry, inert atmosphere to

prevent decomposition.[1][7]
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The quantitative properties of Lithium Tetrahydroborate are summarized in the tables below

for ease of reference and comparison.

Table 1: General and Structural Properties of Lithium Tetrahydroborate

Property Value Source(s)

Synonyms
Lithium borohydride, Lithium

hydroborate
[1][2][3]

CAS Number 16949-15-8 [8][9]

Molecular Formula LiBH₄ [1][8]

Molecular Weight 21.784 g/mol [3]

Appearance
White to grayish crystalline

solid/powder
[1][6]

Crystal Structure
Orthorhombic (at room

temperature)
[3][8]

Table 2: Thermodynamic and Physical Data
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Property Value Source(s)

Melting Point 268 - 280 °C (decomposes) [1][3][7][8][10]

Decomposition Temp. ~380 °C [3][8][10]

Density 0.666 g/cm³ [3]

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
-193.83 to -198.83 kJ/mol [3][10]

Standard Molar Entropy

(S⦵₂₉₈)
75.7 J/(mol·K) [3][10]

Molar Heat Capacity (Cp) 82.6 J/(mol·K) [3][10]

Solubility in Diethyl Ether 2.5 - 4.28 g/100 mL (at 25 °C) [3][10]

Solubility in Tetrahydrofuran

(THF)
28 g/100 mL (at 25 °C) [10]

Solubility in Water Reacts violently [1][3]

Reactivity and Chemical Behavior
As a Reducing Agent
LiBH₄ is a potent reducing agent capable of reducing a wide range of functional groups. Its

reactivity is greater than that of sodium borohydride, allowing it to reduce esters and amides, a

reaction not readily achieved by NaBH₄.[3] This enhanced reactivity is attributed to the

polarization of the carbonyl substrate by the lithium cation.[3] However, it is more

chemoselective and safer to handle than the more powerful lithium aluminum hydride, as it

does not typically reduce nitro groups, alkyl halides, or tertiary amides.[3][7]
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Figure 1: Generalized mechanism for the reduction of a carbonyl compound by LiBH₄.

Reaction with Protic Solvents
LiBH₄ reacts exothermically and often violently with protic solvents like water and alcohols to

produce hydrogen gas.[1][6] The hydrolysis reaction proceeds as follows:

LiBH₄ + 2H₂O → LiBO₂ + 4H₂

This reactivity makes it imperative to use dry, aprotic solvents such as diethyl ether or

tetrahydrofuran (THF) for reactions.[7]

LiBH₄

2 H₂O
(Water)

LiBO₂

(Lithium Metaborate)

4 H₂

(Hydrogen Gas)

 Forms

 Releases

Click to download full resolution via product page

Figure 2: Hydrolysis reaction of Lithium Tetrahydroborate with water.
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Thermal Decomposition and Hydrogen Storage
Upon heating, LiBH₄ undergoes a phase transition at approximately 116°C before melting and

decomposing.[11] The decomposition, which occurs at temperatures above 280°C, releases a

significant amount of hydrogen gas, making it a promising material for hydrogen storage.[4][7]

The decomposition pathway is complex, but ultimately yields lithium hydride, boron, and

hydrogen gas.

Recent research has focused on destabilizing LiBH₄ with additives, such as lithium hydroxide

(LiOH), to lower the hydrogen release temperature.[4][5][12] This destabilization is achieved

through a coupling reaction between the hydridic hydrogen (Hδ⁻) in the [BH₄]⁻ anion and the

protic hydrogen (Hδ⁺) in the [OH]⁻ anion.[4][5]

Pristine LiBH₄ Decomposition Destabilized System (with LiOH)

LiBH₄ (solid)

LiH + B + ³/₂ H₂

 Heat (> 280°C)

LiBH₄ + xLiOH

Decomposition Products
(e.g., Li₃BO₃) + H₂

 Heat (220-260°C)

Click to download full resolution via product page

Figure 3: Comparison of thermal decomposition pathways for pristine and destabilized LiBH₄.

Experimental Protocols
Synthesis Methodologies
Protocol 3.1.1: Metathesis from Sodium Borohydride and Lithium Halide This is a common

industrial method for producing LiBH₄.[7]

Materials: Sodium borohydride (NaBH₄), lithium chloride (LiCl) or lithium bromide (LiBr), and

an anhydrous ether solvent (e.g., diethyl ether or THF).
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Apparatus: High-energy ball mill, inert atmosphere glovebox or Schlenk line, filtration

apparatus.

Procedure: a. Under an inert atmosphere (argon or nitrogen), charge the ball mill vessel with

equimolar amounts of NaBH₄ and the lithium halide. b. Add the anhydrous ether solvent. c.

Mill the mixture for a specified duration to facilitate the metathesis reaction: NaBH₄ + LiX →

LiBH₄ + NaX (s).[7] d. Following the reaction, filter the mixture under inert atmosphere to

remove the precipitated sodium halide (NaCl or NaBr). e. The resulting filtrate is a solution of

LiBH₄ in the ether solvent. The solid product can be obtained by careful removal of the

solvent under vacuum. f. A reaction yield of up to 90% can be achieved with this method.[7]
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Figure 4: Experimental workflow for the synthesis of LiBH₄ via ball-milled metathesis.
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Protocol 3.1.2: Synthesis from Lithium Hydride and Boron Trifluoride An alternative laboratory-

scale synthesis involves the reaction of lithium hydride with boron trifluoride etherate.[3][13]

Materials: Lithium hydride (LiH), boron trifluoride diethyl etherate (BF₃·OEt₂), anhydrous

diethyl ether.

Apparatus: Schlenk flask, dropping funnel, magnetic stirrer, inert atmosphere setup.

Procedure: a. Suspend four equivalents of LiH powder in anhydrous diethyl ether in a flask

under an inert atmosphere. b. Cool the suspension in an ice bath. c. Add one equivalent of

BF₃·OEt₂ dropwise to the stirred suspension. d. The reaction proceeds according to the

stoichiometry: 4LiH + BF₃·OEt₂ → LiBH₄ + 3LiF(s) + Et₂O.[3] e. After the addition is

complete, allow the mixture to warm to room temperature and stir for several hours. f. Filter

the reaction mixture to remove the insoluble lithium fluoride (LiF) precipitate. g. The LiBH₄

remains in the ether solution and can be used directly or isolated by solvent evaporation.

Analytical Procedures
Protocol 3.2.1: Purity Determination by Titration The purity of LiBH₄ is commonly determined by

titration, which quantifies the active hydride content.[1]

Principle: This method typically involves the controlled hydrolysis of a weighed sample of

LiBH₄ in a sealed system, followed by the quantification of the evolved hydrogen gas or the

titration of the resulting basic solution.

Procedure (General Outline for Acid-Base Titration): a. Under an inert atmosphere,

accurately weigh a sample of LiBH₄. b. Carefully and slowly quench the sample in a known

excess of cooled, degassed water to form a solution of lithium metaborate (LiBO₂), a basic

salt. c. Titrate the resulting solution with a standardized acid (e.g., HCl) to a potentiometric or

colorimetric endpoint. d. The amount of acid consumed is used to calculate the molar

amount of LiBH₄ in the original sample, thereby determining its purity. Note: Due to the

violent reaction with water, extreme caution and specialized equipment are necessary.

Safety and Handling Protocols
LiBH₄ is a hazardous material that requires strict safety precautions.[1] It is highly flammable,

corrosive, and toxic if inhaled or ingested.[1][14]
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Table 3: Hazard Identification and Classifications

Hazard Type GHS Code Description Source(s)

Physical H260

In contact with water

releases flammable

gases which may

ignite spontaneously

[1][14]

Health H301 Toxic if swallowed [1][14]

Health H331 Toxic if inhaled [1]

Health H314

Causes severe skin

burns and eye

damage

[1][14]

Health H335
May cause respiratory

irritation
[1]

Storage and Handling:

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area, away from

water, moisture, and sources of ignition.[14][15] Storage under an inert gas (argon or

nitrogen) is mandatory.[1][7]

Handling: All manipulations should be performed in a glovebox or under an inert atmosphere

using a Schlenk line.[15] Avoid creating dust.[15] The workplace must be kept dry.[14]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, flame-retardant

laboratory coat, and chemical safety goggles with a face shield.[1][15] A NIOSH-approved

respirator is required when dusts are generated.[15]

Emergency Procedures:

Spills: Do not use water. Cover the spill with dry sand, dry earth, or another non-combustible

dry material.[6] Eliminate all ignition sources.[6]
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Fire: DO NOT USE WATER OR FOAM.[6] Use Class D fire extinguishers, such as those

containing dry sand, sodium chloride powder, or limestone powder.[6][15] If possible and

safe, move containers away from the fire.[6]

Conclusion
Lithium tetrahydroborate is a high-energy compound with a unique profile of reactivity and

physical properties. Its role as a selective and powerful reducing agent is well-established in

chemical synthesis. Furthermore, its exceptionally high hydrogen density continues to drive

research into its application for chemical hydrogen storage. A thorough understanding of its

properties, combined with strict adherence to safety and handling protocols, is essential for

leveraging its capabilities effectively and safely in a research and development environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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